Cas no 1026075-53-5 (Timolol EP Impurity E)

Timolol EP Impurity E Properties

Names and Identifiers

• Timolol EP Impurity E
• Timolol Impurity E
• Timolol maleate ester
• Q27281076
• (S,Z)-4-((1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-yl)oxy)-4-oxobut-2-enoic acid
• (Z)-4-[(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-yl]oxy-4-oxobut-2-enoic acid
• (2Z)-4-((1S)-1-(((1,1-Dimethylethyl)amino)methyl)-2-((4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl)oxy)ethoxy)-4-oxobut-2-enoic acid
• J2V3WF497E
• (S,Z)-4-((1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-yl)oxy)-4-oxobut-2-enoicacid
• UNII-J2V3WF497E
• TIMOLOL MALEATE IMPURITY E [EP IMPURITY]
• Timolol maleate specified impurity E [EP]
• 2-Butenedioic acid (2Z)-, 1-((1S)-1-(((1,1-dimethylethyl)amino)methyl)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)ethyl) ester
• SCHEMBL4434481
• G90119
• 1026075-53-5
• +Expand

• InChIKey： MGIAXRFZDNBKRF-RXNFCKPNSA-N
• Inchi： InChI=1S/C17H26N4O6S/c1-17(2,3)18-10-12(27-14(24)5-4-13(22)23)11-26-16-15(19-28-20-16)21-6-8-25-9-7-21/h4-5,12,18H,6-11H2,1-3H3,(H,22,23)/b5-4-/t12-/m0/s1
• SMILES： CC(C)(C)NCC(COC1=NSN=C1N2CCOCC2)OC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 414.157306g/mol
• Surface Charge: 0
• XLogP3: -0.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 11
• Monoisotopic Mass: 414.157306g/mol
• Monoisotopic Mass: 414.157306g/mol
• Topological Polar Surface Area: 151Ų
• Heavy Atom Count: 28
• Complexity: 550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 414.5g/mol

Experimental Properties